5-methoxy-2-sulfamoylphenyl fluoranesulfonate
Overview
Description
5-methoxy-2-sulfamoylphenyl fluoranesulfonate (5-MSPF) is a fluorinated sulfonate that is widely used in scientific research, particularly in the fields of biochemistry and pharmaceuticals. It is a versatile compound that has been used in a wide range of experiments and applications, and its unique properties make it an ideal reagent for many types of research.
Scientific Research Applications
5-methoxy-2-sulfamoylphenyl fluoranesulfonate has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, such as peptides and peptidomimetics. It has also been used in the synthesis of polymers and polysaccharides. In addition, 5-methoxy-2-sulfamoylphenyl fluoranesulfonate has been used as a fluorescent probe for imaging in cell biology, as well as for the detection of proteins and other biomolecules.
Mechanism of Action
The exact mechanism of action of 5-methoxy-2-sulfamoylphenyl fluoranesulfonate is not fully understood. However, it is believed that the compound acts as an inhibitor of various enzymes, such as acetylcholinesterase and monoamine oxidase. It is also believed to bind to proteins and other molecules, which can affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-methoxy-2-sulfamoylphenyl fluoranesulfonate are not fully understood. However, it has been shown to have an inhibitory effect on the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. It has also been shown to bind to proteins and other molecules, which can affect their activity. In addition, 5-methoxy-2-sulfamoylphenyl fluoranesulfonate has been shown to have an effect on the metabolism of certain compounds, such as fatty acids and amino acids.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-methoxy-2-sulfamoylphenyl fluoranesulfonate in lab experiments is its versatility. It can be used in a variety of experiments and applications, and it is relatively easy to synthesize. However, there are some limitations to using 5-methoxy-2-sulfamoylphenyl fluoranesulfonate in lab experiments. It can be difficult to obtain in large quantities, and it is not very stable in the presence of light or heat. In addition, it can be toxic in high concentrations, so it should be handled with care.
Future Directions
There are a number of potential future directions for 5-methoxy-2-sulfamoylphenyl fluoranesulfonate research. It could be used to develop new drugs or treatments for various diseases, such as Alzheimer’s, Parkinson’s, and cancer. It could also be used to develop new imaging techniques for cell biology. In addition, 5-methoxy-2-sulfamoylphenyl fluoranesulfonate could be used to study the effects of various environmental toxins on the human body. Finally, 5-methoxy-2-sulfamoylphenyl fluoranesulfonate could be used to develop new materials for use in nanotechnology.
Synthesis Methods
The synthesis of 5-methoxy-2-sulfamoylphenyl fluoranesulfonate is relatively straightforward. It is typically synthesized from the reaction of 5-methoxy-2-sulfamoylphenyl chloroformate and fluorosulfonic acid in the presence of a base. The reaction is carried out at room temperature and yields a white, crystalline solid. The purity of the product can be determined by thin-layer chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methoxy-2-sulfamoylphenyl fluoranesulfonate involves the sulfonation of 5-methoxy-2-nitrophenyl fluoranesulfonate followed by reduction of the nitro group to an amine, and subsequent sulfamation of the amine to form the final product.", "Starting Materials": [ "5-methoxy-2-nitrophenyl fluoranesulfonate", "Sulfur trioxide", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon", "Sulfuric acid", "Ammonia", "Chlorosulfonic acid" ], "Reaction": [ "Step 1: Sulfonation of 5-methoxy-2-nitrophenyl fluoranesulfonate with sulfur trioxide and sodium hydroxide to form 5-methoxy-2-nitrophenyl fluoranesulfonate-4-sulfonic acid", "Step 2: Reduction of the nitro group to an amine using hydrogen gas and palladium on carbon catalyst to form 5-methoxy-2-aminophenyl fluoranesulfonate-4-sulfonic acid", "Step 3: Sulfamation of the amine with chlorosulfonic acid and ammonia to form 5-methoxy-2-sulfamoylphenyl fluoranesulfonate" ] } | |
CAS RN |
2408975-62-0 |
Product Name |
5-methoxy-2-sulfamoylphenyl fluoranesulfonate |
Molecular Formula |
C7H8FNO6S2 |
Molecular Weight |
285.3 |
Purity |
90 |
Origin of Product |
United States |
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